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Compound of Interest

Compound Name: Defluoro dolutegravir

Cat. No.: B15293611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Defluoro dolutegravir, a known

impurity of the antiretroviral drug dolutegravir. This document details its nomenclature, chemical

properties, and analytical methodologies for its identification and quantification.

Nomenclature and Synonyms
Defluoro dolutegravir is systematically named and recognized by several synonyms in

scientific literature and chemical databases.
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Identifier Type Identifier Source

IUPAC Name

(4R,12aS)-N-(4-

Fluorobenzyl)-7-hydroxy-4-

methyl-6,8-dioxo-

3,4,6,8,12,12a-hexahydro-2H-

pyrido[1',2':4,5]pyrazino[2,1-b]

[1][2]oxazine-9-carboxamide

[3]

CAS Number 1863916-88-4 [3]

Synonym 4-Fluoro Dolutegravir [3]

Synonym
Dolutegravir 2-Desfluoro

Impurity
[4]

Synonym Dolutegravir Impurity G [4]

Chemical and Physical Properties
The fundamental chemical and physical properties of Defluoro dolutegravir are summarized

below. This data is crucial for its synthesis, isolation, and characterization.

Property Value Source

Molecular Formula C₂₀H₂₀FN₃O₅ [5]

Molecular Weight 401.39 g/mol [5]

Appearance Neat [5]

InChI Key
WINWILCOHJPYNO-

ABAIWWIYSA-N
[5]

SMILES

C[C@@H]1CCO[C@H]2Cn3c

c(C(=O)NCc4ccc(F)cc4)c(=O)c

(O)c3C(=O)N21

[5]

Relationship with Dolutegravir
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Defluoro dolutegravir is structurally very similar to dolutegravir, differing by the absence of

one fluorine atom on the benzylamine side chain. Dolutegravir possesses a 2,4-difluorobenzyl

group, whereas Defluoro dolutegravir has a 4-fluorobenzyl group. This structural difference is

illustrated in the diagram below.

Dolutegravir
(2,4-difluorobenzyl)

Absence of one
fluorine atom at
position 2 of the

benzyl ring

Leads to

Defluoro Dolutegravir
(4-fluorobenzyl)

Formation of

Click to download full resolution via product page

Caption: Structural relationship between Dolutegravir and Defluoro dolutegravir.

Experimental Protocols
The identification and quantification of Defluoro dolutegravir as an impurity in dolutegravir

drug substance and product are critical for quality control. Below are detailed methodologies for

its analysis.

High-Performance Liquid Chromatography (HPLC)
Method for Impurity Profiling
A stability-indicating HPLC method is essential for separating dolutegravir from its potential

impurities, including Defluoro dolutegravir.[2][6]

Table of HPLC Method Parameters:
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Parameter Condition

Column
C8 (150 x 4.6 mm), 5µm or Phenyl-Hexyl (250 x

4.6 mm), 5µm

Mobile Phase A 0.1% Trifluoroacetic acid in water

Mobile Phase B Methanol or Acetonitrile

Elution Mode Gradient

Flow Rate 1.0 mL/min

UV Detection 240 nm or 260 nm

Column Temperature Ambient or 30°C

Experimental Workflow for HPLC Analysis:

Sample Preparation
HPLC Analysis Data Analysis

Weigh Dolutegravir
Sample

Dissolve in
Diluent

Spike with Impurity
Reference Standards

(optional)
Filter Solution Inject into

HPLC System
Chromatographic

Separation UV Detection Integrate Peaks Quantify Impurities Generate Report

Click to download full resolution via product page

Caption: General workflow for HPLC-based impurity profiling of dolutegravir.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) for Impurity Identification
For the structural confirmation of impurities, LC-MS/MS is a powerful technique.[7]

Table of LC-MS/MS Method Parameters:
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Parameter Condition

LC Column
Reversed-phase C18 (e.g., XBridge C18, 2.1 x

50 mm)

Mobile Phase
Gradient of acetonitrile and water with 0.1%

formic acid

Ionization Mode Positive Electrospray Ionization (ESI+)

Mass Analyzer Triple Quadrupole

Detection Multiple Reaction Monitoring (MRM)

Experimental Workflow for LC-MS/MS Analysis:

Sample Preparation LC-MS/MS Analysis Data Interpretation

Prepare Sample
Solution

Inject into
LC-MS/MS LC Separation ESI MS/MS Fragmentation Mass Detection Analyze Mass Spectra Identify Impurity

Structure

Click to download full resolution via product page

Caption: Workflow for the identification of dolutegravir impurities using LC-MS/MS.

Synthesis of Dolutegravir Impurities
While a specific, detailed synthesis protocol for Defluoro dolutegravir is not readily available

in the public domain, its synthesis can be inferred from the general synthesis of dolutegravir

and the synthesis of other impurities.[1][8] The key difference would be the use of 4-

fluorobenzylamine instead of 2,4-difluorobenzylamine in the coupling reaction with the

carboxylic acid intermediate of the dolutegravir core.

Conceptual Synthesis Pathway:
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Caption: Conceptual synthetic route to Defluoro dolutegravir.

Conclusion
Defluoro dolutegravir is a critical impurity to monitor during the manufacturing and stability

testing of dolutegravir. The information provided in this technical guide, including its

nomenclature, properties, and detailed analytical methodologies, serves as a valuable resource

for researchers and professionals in the pharmaceutical industry to ensure the quality and

safety of dolutegravir-containing products. The provided experimental workflows can be

adapted for the routine analysis and characterization of this and other related impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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